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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Dimethyl nitromalonate is a highly functionalized organic molecule that serves
as a pivotal building block in a diverse array of chemical transformations. Its unique structure,
featuring a nitro group and two methyl ester functionalities attached to a central carbon,
renders it a potent precursor for the synthesis of complex molecular architectures. This guide
provides a comprehensive overview of the synthesis, chemical properties, and key applications
of dimethyl nitromalonate, with a particular focus on its role in the development of
pharmaceuticals and other high-value chemical entities. Detailed experimental protocols,
guantitative data, and mechanistic insights are presented to assist researchers in leveraging
the full synthetic potential of this versatile reagent.

Physicochemical Properties and Spectroscopic
Data

Dimethyl nitromalonate is a liquid at room temperature with a boiling point of 100 °C at 1 mm
Hg.[1] Key physical properties are summarized in the table below.
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Property Value Reference
CAS Number 5437-67-2 [1]
Molecular Formula CsH7NOs

Molecular Weight 177.11 g/mol

Boiling Point 100 °C @ 1 mmHg [1]

Density 1.312 g/mL at 25 °C [1]
Refractive Index (n2°/D) 1.432 [1]

Spectroscopic Data:

» 1H NMR: While specific experimental spectra for dimethyl nitromalonate are not readily
available in the searched literature, the expected spectrum would show a singlet for the two
equivalent methoxy groups (-OCHs) and a singlet for the methine proton (-CH).

e 13C NMR: The 13C NMR spectrum is expected to show signals for the methoxy carbons, the
ester carbonyl carbons, and the central methine carbon.

e Infrared (IR) Spectroscopy: The IR spectrum of dimethyl nitromalonate would be
characterized by strong absorption bands corresponding to the C=0 stretching of the ester
groups, and the asymmetric and symmetric stretching of the nitro group (NO2).

Synthesis of Dimethyl Nitromalonate

The most common method for the synthesis of dimethyl nitromalonate is the nitration of
dimethyl malonate. An early procedure was described by Arndt and Rose in 1935, which
involved the slow addition of fuming nitric acid to dimethyl malonate at low temperatures.[2][3]
An improved method that provides higher yields is detailed below.

Experimental Protocol: Improved Synthesis of Dimethyl Nitromalonate[3]

This procedure describes an improvement over the Arndt and Rose method, achieving yields of
approximately 90%.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.rsc.org/suppdata/c9/qo/c9qo00237e/c9qo00237e1.pdf
https://www.rsc.org/suppdata/c9/qo/c9qo00237e/c9qo00237e1.pdf
https://www.rsc.org/suppdata/c9/qo/c9qo00237e/c9qo00237e1.pdf
https://www.rsc.org/suppdata/c9/qo/c9qo00237e/c9qo00237e1.pdf
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#dimethyl-nitromalonate-a-versatile-precursor-in-modern-organic-synthesis
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#dimethyl-nitromalonate-a-versatile-precursor-in-modern-organic-synthesis
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#dimethyl-nitromalonate-a-versatile-precursor-in-modern-organic-synthesis
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#dimethyl-nitromalonate-a-versatile-precursor-in-modern-organic-synthesis
http://www.orgsyn.org/demo.aspx?prep=CV2P0440
https://patents.google.com/patent/WO2010012637A1/en
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#dimethyl-nitromalonate-a-versatile-precursor-in-modern-organic-synthesis
https://patents.google.com/patent/WO2010012637A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Materials:

o

[¢]

[¢]

[e]

o

[¢]

o

Dimethyl malonate

Fuming nitric acid

Toluene

Sodium carbonate solution (10%)
Urea solution (5%)

Hydrochloric acid

Ice

e Procedure:

To the dialkyl malonate (e.g., dimethyl malonate), add fuming nitric acid portionwise while
maintaining the temperature between 15 and 50 °C. The total reaction time will vary
inversely with the temperature, ranging from about 50 minutes to four hours.

After the reaction is complete, pour the mixture onto crushed ice.
Extract the product with toluene.

Combine the organic extracts and wash them twice with equal volumes of water, followed
by washing with a 5% aqueous urea solution until a starch-iodide test indicates the
removal of all nitrogen oxides.

Extract the washed solution with a 10% sodium carbonate solution until acidification of a
test extraction shows that all the nitro ester has been removed.

Combine the aqueous extracts, wash once with toluene, and then acidify to pH 4 with
hydrochloric acid and ice.

Extract the liberated nitro ester with toluene.
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o Wash the organic extract with water and a 5% urea solution, and then dry the solution.

o Remove the solvent under reduced pressure and distill the residue to obtain pure
dimethyl nitromalonate.

Logical Workflow for Dimethyl Nitromalonate Synthesis
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Caption: Workflow for the synthesis and purification of dimethyl nitromalonate.
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Applications as a Precursor in Organic Synthesis

Dimethyl nitromalonate is a versatile precursor in various synthetic transformations, including
Michael additions, and the synthesis of amino acids and heterocyclic compounds.

Michael Addition Reactions

Dimethyl nitromalonate can act as a Michael donor, adding to a,3-unsaturated carbonyl
compounds (Michael acceptors). This reaction is a powerful tool for carbon-carbon bond
formation. The reaction proceeds via the formation of a stabilized carbanion from dimethyl
nitromalonate under basic conditions, which then undergoes a 1,4-conjugate addition to the
Michael acceptor.

General Mechanism of the Michael Addition

Dimethyl Nitromalonate + Base

Stabilized Enolate
(Nucleophile)
o,-Unsaturated Carbonyl
(Michael Acceptor)

1,4-Conjugate Addition }—P{ Enolate Intermediate }—b{ Protonation Michael Adduct

Click to download full resolution via product page

Caption: General mechanism of the Michael addition reaction with dimethyl nitromalonate.

Quantitative Data for Michael Addition Reactions:

The following table summarizes representative data for the Michael addition of malonates to
nitroolefins, showcasing the influence of different catalysts and conditions.
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Synthesis of Amino Acids

Esters of nitromalonic acid are valuable precursors in the synthesis of amino acids, such as
tryptophan.[3] The synthesis involves the condensation of a dialkyl nitromalonate with gramine,
followed by decarbalkoxylation, reduction of the nitro group, and hydrolysis to yield the final
amino acid.

Experimental Protocol: Synthesis of Tryptophan[3]

e Condensation: Gramine is condensed with a dialkyl nitromalonate (e.g., dimethyl
nitromalonate) to yield dialkyl-alpha-(3-indolemethyl)-alpha-nitromalonate.

» Decarbalkoxylation: The resulting intermediate undergoes decarbalkoxylation.
e Reduction: The nitro group is reduced to an amino group.
e Hydrolysis: The ester groups are hydrolyzed to carboxylic acids, yielding tryptophan.

Reaction Pathway for Tryptophan Synthesis
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Caption: Synthetic pathway to Tryptophan from dimethyl nitromalonate.

Synthesis of Heterocyclic Compounds

Dimethyl nitromalonate is a precursor for the synthesis of various heterocyclic compounds. A
notable example is its use in the preparation of 5-nitrobarbituric acid through condensation with
urea.

Experimental Protocol: Synthesis of 5-Nitrobarbituric Acid[4]

This process involves the in situ generation of diethyl nitromalonate followed by condensation
with urea.
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+ Materials:

o Nitromalonic acid

o Urea

o Dehydrating agent (e.g., acetic anhydride)

o Nitrogen-containing organic base or other base for neutralization
e Procedure:

o Add a dehydrating reagent to a mixture of nitromalonic acid and urea. This generates the

reactive nitromalonate species in situ.
o Allow the condensation reaction to proceed.

o Neutralize the reaction product to obtain the salt of 5-nitrobarbituric acid. This process
avoids the need for distillation or isolation of intermediate products.

Reaction Scheme for 5-Nitrobarbituric Acid Synthesis

Dimethyl Nitromalonate

Cyclocondensation

5-Nitrobarbituric Acid

Click to download full resolution via product page

Caption: Synthesis of 5-nitrobarbituric acid from dimethyl nitromalonate.
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Applications in Drug Development

Derivatives of dimethyl malonate are important intermediates in the synthesis of several active
pharmaceutical ingredients (APIs).

Synthesis of Bosentan

Dimethyl 2-(2-methoxyphenoxy)malonate, which can be prepared from dimethyl 2-
chloromalonate, is a key intermediate in the synthesis of Bosentan, a dual endothelin receptor
antagonist used to treat pulmonary artery hypertension.

Experimental Protocol: Synthesis of Dimethyl 2-(2-methoxyphenoxy)malonate

Dissolve guaiacol in toluene at room temperature.

Add sodium hydroxide.

Add dimethyl 2-chloromalonate at 65 °C over 30 minutes.

Heat the reaction mixture to reflux and stir for 3 hours.

After cooling, the reaction mixture is worked up to yield the product.

Synthesis of Vilazodone

Dimethyl 2-chloromalonate, a derivative of dimethyl malonate, is a starting material for the
synthesis of the antidepressant drug Vilazodone.

Conclusion

Dimethyl nitromalonate is a valuable and versatile C5 building block in organic synthesis. Its
facile preparation and the reactivity endowed by its nitro and diester functionalities make it an
important precursor for a variety of valuable compounds. The applications highlighted in this
guide, from fundamental carbon-carbon bond-forming reactions to the synthesis of complex
pharmaceuticals like tryptophan, Bosentan, and Vilazodone, underscore the significance of
dimethyl nitromalonate in modern organic and medicinal chemistry. The detailed protocols
and mechanistic diagrams provided herein are intended to serve as a practical resource for
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researchers and professionals in the field, facilitating the exploration of new synthetic
methodologies and the development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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